Cas no 10414-75-2 (Benzenamine,4-[(4-aminophenyl)methyl]-2-chloro-)
10414-75-2 structure
Product Name:Benzenamine,4-[(4-aminophenyl)methyl]-2-chloro-
CAS No:10414-75-2
MF:C13H13ClN2
MW:232.708721876144
CID:200995
PubChem ID:82612
Update Time:2025-04-19
Benzenamine,4-[(4-aminophenyl)methyl]-2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-[(4-aminophenyl)methyl]-2-chloro-
- 4-[(4-aminophenyl)methyl]-2-chloroaniline
- 4-((4-Aminophenyl)methyl)-2-chloroaniline
- 4-(4-aminobenzyl)-2-chloroaniline
- Einecs 233-885-9
- 4-(4-Amino-3-chlorobenzyl)aniline
- NS00008677
- DTXSID40146315
- 4-[(4-Aminophenyl)methyl]-2-chlorobenzenamine
- SCHEMBL5271470
- 10414-75-2
- G3P4MSR2CV
- Benzenamine, 4-[(4-aminophenyl)methyl]-2-chloro-
-
- Inchi: 1S/C13H13ClN2/c14-12-8-10(3-6-13(12)16)7-9-1-4-11(15)5-2-9/h1-6,8H,7,15-16H2
- InChI Key: FABSKOVJDIDCHX-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)CC1C=CC(=CC=1)N)N
Computed Properties
- Exact Mass: 232.07689
- Monoisotopic Mass: 232.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.255
- Boiling Point: 400.7°Cat760mmHg
- Flash Point: 196.1°C
- Refractive Index: 1.666
- PSA: 52.04
- LogP: 4.25760
Benzenamine,4-[(4-aminophenyl)methyl]-2-chloro- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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